Cas no 2228680-99-5 (3-(4-fluoro-2-methylphenyl)pentanedioic acid)

• Product Name: 3-(4-fluoro-2-methylphenyl)pentanedioic acid
• CAS No: 2228680-99-5
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 5798138
• PubChem ID: 165754013
• Update Time: 2025-10-20

3-(4-fluoro-2-methylphenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-2-methylphenyl)pentanedioic acid
• EN300-1825259
• 2228680-99-5

• Inchi： 1S/C12H13FO4/c1-7-4-9(13)2-3-10(7)8(5-11(14)15)6-12(16)17/h2-4,8H,5-6H2,1H3,(H,14,15)(H,16,17)
• InChI Key： HAMCOOXEGKFUFB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 240.07978705g/mol
• Monoisotopic Mass: 240.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-(4-fluoro-2-methylphenyl)pentanedioic acid

3-(4-Fluoro-2-methylphenyl)pentanedioic Acid: A Comprehensive Overview

3-(4-Fluoro-2-methylphenyl)pentanedioic acid (CAS No. 2228680-99-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting metabolic disorders and inflammation.

The molecular structure of 3-(4-fluoro-2-methylphenyl)pentanedioic acid is noteworthy for its aromatic ring substituted with a fluoro and methyl group, along with a pentanedioic acid moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for further investigation. Recent studies have highlighted the importance of fluorinated compounds in drug design due to their enhanced metabolic stability and improved pharmacokinetic profiles.

In the context of medicinal chemistry, 3-(4-fluoro-2-methylphenyl)pentanedioic acid has been explored for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its role in modulating metabolic pathways. Metabolic disorders, such as diabetes and obesity, are major health concerns globally, and there is a growing need for effective treatments. Research has shown that compounds with similar structures can influence glucose metabolism and lipid homeostasis, suggesting that 3-(4-fluoro-2-methylphenyl)pentanedioic acid may have similar effects.

Beyond its potential in metabolic disorders, 3-(4-fluoro-2-methylphenyl)pentanedioic acid has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular disease, arthritis, and neurodegenerative disorders. Studies have demonstrated that certain dicarboxylic acids can exert anti-inflammatory effects by modulating the activity of key inflammatory mediators such as cytokines and chemokines. The unique structure of 3-(4-fluoro-2-methylphenyl)pentanedioic acid may enhance its ability to interact with these mediators, making it a promising candidate for further exploration.

The synthesis of 3-(4-fluoro-2-methylphenyl)pentanedioic acid has been optimized using modern synthetic techniques to ensure high yields and purity. Various synthetic routes have been reported, including those involving Grignard reactions and esterifications. These methods not only facilitate large-scale production but also allow for the introduction of additional functional groups to create derivative compounds with enhanced properties. The ability to modify the structure through synthetic chemistry opens up new avenues for drug discovery and development.

In preclinical studies, 3-(4-fluoro-2-methylphenyl)pentanedioic acid has shown promising results in both in vitro and in vivo models. For instance, it has demonstrated significant anti-inflammatory activity in cell cultures by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, animal studies have indicated that it can improve glucose tolerance and reduce lipid accumulation in adipose tissue, suggesting its potential as a therapeutic agent for metabolic disorders.

The safety profile of 3-(4-fluoro-2-methylphenyl)pentanedioic acid is another critical aspect being evaluated. Preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for any potential drug candidate. However, further comprehensive safety assessments are necessary to ensure its suitability for clinical trials.

In conclusion, 3-(4-fluoro-2-methylphenyl)pentanedioic acid (CAS No. 2228680-99-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive lead compound for the development of new drugs targeting metabolic disorders and inflammation. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, paving the way for future advancements in drug discovery.